Cas no 156639-00-8 (4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-)

• Product Name: 4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-
• CAS No: 156639-00-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6026614
• PubChem ID: 14929652
• Update Time: 2024-01-13

4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-
• EN300-6808944
• 1-methyl-6,7-dihydro-5H-benzotriazol-4-one
• 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one
• 156639-00-8
• SCHEMBL19153142

• Inchi： 1S/C7H9N3O/c1-10-5-3-2-4-6(11)7(5)8-9-10/h2-4H2,1H3
• InChI Key： WWRKTCZTMILHPD-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCC(=O)C=2N=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 324.1±45.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles